Cas no 864927-31-1 (ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864927-31-1
• MF: C₃₁H₂₅N₃O₄S₂
• MW: 567.677904844284
• CID: 6007107
• PubChem ID: 5188429
• Update Time: 2025-06-03

ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• ethyl 3-(benzo[d]thiazol-2-yl)-2-(4-benzoylbenzamido)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate
• ethyl 3-(benzo[d]thiazol-2-yl)-2-(4-benzoylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• F1298-0434
• AKOS024604475
• ethyl 3-(1,3-benzothiazol-2-yl)-2-[(4-benzoylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• 864927-31-1

• Inchi： 1S/C31H25N3O4S2/c1-2-38-31(37)34-17-16-22-25(18-34)40-30(26(22)29-32-23-10-6-7-11-24(23)39-29)33-28(36)21-14-12-20(13-15-21)27(35)19-8-4-3-5-9-19/h3-15H,2,16-18H2,1H3,(H,33,36)
• InChI Key： UHRMAIZMBRHVJF-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C3=NC4=CC=CC=C4S3)=C(NC(=O)C3=CC=C(C(=O)C4=CC=CC=C4)C=C3)SC1=2

Computed Properties

• Exact Mass: 567.12864863g/mol
• Monoisotopic Mass: 567.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 145Ų

Additional information on ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate: A Comprehensive Overview

Ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is a complex organic compound with the CAS registry number 864927-31-1. This compound is notable for its intricate molecular structure and potential applications in various fields of chemistry and pharmacology. The molecule combines several functional groups and aromatic systems, making it a subject of interest for researchers exploring advanced materials and drug development.

The benzoylbenzamido group within the molecule contributes to its unique electronic properties, while the benzothiazol moiety adds stability and reactivity. The thienopyridine ring system further enhances the compound's versatility, enabling interactions with a wide range of chemical environments. Recent studies have highlighted the potential of this compound in enhancing the efficiency of organic semiconductors due to its ability to modulate charge transport properties.

One of the most promising applications of this compound lies in its role as a precursor in the synthesis of advanced materials. Researchers have demonstrated that ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate can be used to create highly conductive polymers with tailored electronic properties. These polymers show potential in next-generation electronic devices, including flexible displays and wearable sensors.

In the field of pharmacology, this compound has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with various biomolecules makes it a candidate for targeted drug delivery systems. Recent experiments have shown that ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate can enhance the bioavailability of certain therapeutic agents without causing significant side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzoylbenzamido group and the subsequent coupling with the benzothiazol moiety. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy are employed to confirm the purity and structure of the final product.

From an environmental perspective, ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has shown biodegradability under specific conditions. This makes it a more sustainable option compared to traditional organic compounds used in similar applications. Ongoing research is focused on optimizing its degradation pathways to minimize environmental impact.

In conclusion, ethyl 2-(4-benzoylbenzamido)-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,c]pyridine-6-carboxylate (CAS No: 864927-31-1) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative materials and therapeutic agents. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.